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Introduction
Enocyanin, a complex of anthocyanins extracted from the skins of red grapes (Vitis vinifera), is

emerging as a potent bioactive ingredient in the cosmetic industry. Traditionally used as a

natural colorant (E163), its application has expanded due to its significant antioxidant, anti-

aging, and photoprotective properties.[1][2] This document provides detailed application notes,

experimental protocols, and quantitative data to support the formulation of cosmetic products

containing enocyanin.

Enocyanin's vibrant purple-red hue is attributed to a mixture of anthocyanin molecules,

primarily glucosides of cyanidin, peonidin, malvidin, and petunidin.[3] These polyphenolic

compounds are renowned for their ability to neutralize free radicals, thereby mitigating

oxidative stress, a key contributor to skin aging.[4][5] Furthermore, research indicates that

anthocyanins can protect the skin from damage induced by ultraviolet (UV) radiation and

modulate key signaling pathways involved in skin health and longevity.[4][6]

Key Benefits in Cosmetic Formulations
Antioxidant Power: Enocyanin is a potent scavenger of reactive oxygen species (ROS),

protecting skin cells from oxidative damage caused by environmental aggressors such as

UV radiation and pollution.[4][5]
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Anti-Aging Effects: By inhibiting enzymes that degrade the extracellular matrix, such as

collagenase and elastase, enocyanin helps to maintain skin firmness and elasticity, reducing

the appearance of fine lines and wrinkles.[7][8]

Photoprotection: Enocyanin exhibits UV-absorbing properties and can help to mitigate the

cellular damage caused by sun exposure, making it a valuable addition to sunscreen and

daily wear products.[4][9]

Natural Colorant: Its rich color provides a natural alternative to synthetic dyes in a variety of

cosmetic formulations, including creams, lotions, and serums.[1]

Quantitative Data Summary
The following tables summarize the quantitative data on the antioxidant and anti-aging efficacy

of enocyanin and related grape skin extracts.

Antioxidant Activity of Grape Skin Extracts

(Enocyanin Source)

Assay IC50 / SC50 Value

DPPH Radical Scavenging Activity (Red Grape

Skin Flour)
20.27 µM[1][10]

DPPH Radical Scavenging Activity (Grape Skin

Extract)
1,065.19 ppm[11]

DPPH Radical Scavenging Activity (Prokupac

Grape Skin Extract)
0.3 µg/mL[12][13]

Enzyme Inhibition by Grape Extracts

(Enocyanin Source)

Enzyme IC50 Value

Collagenase (Grape Pomace Hot Water Extract) 35.4 mg/L

Collagenase (Grape Pomace Ethanolic Extract) 78.8 mg/L[5]

Elastase (Red Wine Lees Extract) ≤0.17 mg/mL[14]
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Signaling Pathways and Mechanisms of Action
Enocyanin exerts its beneficial effects on the skin through the modulation of several key

signaling pathways.

Nrf2-ARE Antioxidant Response Pathway
UV radiation and other environmental stressors can lead to an overproduction of ROS in skin

cells, causing oxidative damage. Enocyanin, rich in anthocyanins, can activate the Nrf2-ARE

pathway, a primary cellular defense mechanism against oxidative stress.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/product/b15575552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Enocyanin
(Anthocyanins)

Keap1

Inhibits

UV-induced
ROS

Oxidative
Stress

Nrf2

Sequesters &
Promotes Degradation ARE

(Antioxidant Response Element)

Translocates to Nucleus
& Binds Antioxidant Enzymes

(HO-1, NQO1, GCLC)
Induces Transcription Cellular Protection

& Reduced Oxidative Stress
Leads to

UV Radiation Enocyanin Action

UV Radiation

MAPK Cascade
(ERK, JNK, p38) PI3K

Inhibits

Enocyanin
(Anthocyanins)

Inhibits Activates

AP-1
(c-Jun/c-Fos)

MMPs
(Collagenase)

Upregulates

Collagen Degradation
(Wrinkles)

Akt

Cell Survival
& Proliferation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Prepare 0.1 mM DPPH
in Methanol

3. Mix DPPH solution
with Enocyanin dilutions (1:1)

2. Prepare Enocyanin dilutions
(e.g., 10-100 µg/mL)

4. Incubate in the dark
for 30 minutes

5. Measure Absorbance
at 517 nm

6. Calculate % Inhibition
and IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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